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Compound of Interest

Compound Name: 2-Amino-3-(ethylamino)phenol

Cat. No.: B060685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a proposed synthesis pathway for 2-Amino-3-
(ethylamino)phenol, a molecule of interest for various research and development applications.

The synthesis is conceptualized as a two-step process, commencing with the nucleophilic

aromatic substitution of a readily available starting material, followed by a reduction step. This

document provides a comprehensive overview of the proposed methodology, including detailed

experimental protocols, quantitative data, and a visual representation of the synthetic route.

Proposed Synthesis Pathway
The synthesis of 2-Amino-3-(ethylamino)phenol can be achieved through a two-step reaction

sequence starting from 2-chloro-3-nitrophenol. The initial step involves a nucleophilic aromatic

substitution reaction where the chloro group is displaced by ethylamine. The electron-

withdrawing nature of the nitro group in the ortho position activates the aryl halide towards this

substitution. The subsequent step involves the reduction of the nitro group to an amine, yielding

the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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